Cas no 121217-56-9 (N-benzyl-2-cyano-3-(2-nitrophenyl)prop-2-enamide)

• Product Name: N-benzyl-2-cyano-3-(2-nitrophenyl)prop-2-enamide
• CAS No: 121217-56-9
• MF: C₁₇H₁₃N₃O₃
• MW: 307.303423643112
• CID: 5452480
• PubChem ID: 1832442
• Update Time: 2025-07-22

N-benzyl-2-cyano-3-(2-nitrophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (Z)-N-benzyl-2-cyano-3-(2-nitrophenyl)prop-2-enamide
• (E)-N-benzyl-2-cyano-3-(2-nitrophenyl)prop-2-enamide
• N-benzyl-2-cyano-3-(2-nitrophenyl)prop-2-enamide

• Inchi： 1S/C17H13N3O3/c18-11-15(10-14-8-4-5-9-16(14)20(22)23)17(21)19-12-13-6-2-1-3-7-13/h1-10H,12H2,(H,19,21)
• InChI Key： FZYYSRRYVZNCSI-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)C(C#N)=CC1=CC=CC=C1[N+]([O-])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on N-benzyl-2-cyano-3-(2-nitrophenyl)prop-2-enamide

Comprehensive Overview of N-benzyl-2-cyano-3-(2-nitrophenyl)prop-2-enamide (CAS No. 121217-56-9)

N-benzyl-2-cyano-3-(2-nitrophenyl)prop-2-enamide (CAS No. 121217-56-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique cyano and nitrophenyl functional groups, exhibits intriguing chemical properties that make it a subject of ongoing research. Its molecular structure, which includes a benzyl group and a prop-2-enamide backbone, offers versatility in synthetic applications, particularly in the development of novel pharmaceuticals and advanced materials.

In recent years, the demand for N-benzyl-2-cyano-3-(2-nitrophenyl)prop-2-enamide has surged due to its potential applications in drug discovery. Researchers are particularly interested in its role as a building block for small molecule inhibitors and kinase-targeted therapies. The compound's ability to interact with biological targets, such as enzymes and receptors, has made it a valuable tool in the design of anticancer agents and anti-inflammatory drugs. These applications align with current trends in personalized medicine and targeted therapy, which are among the most searched topics in the pharmaceutical industry.

The synthesis of N-benzyl-2-cyano-3-(2-nitrophenyl)prop-2-enamide involves a series of well-documented chemical reactions, including Knoevenagel condensation and amide coupling. These methods are frequently discussed in academic forums and industrial research, reflecting the compound's relevance in modern synthetic chemistry. Additionally, the compound's stability under various conditions makes it a preferred choice for high-throughput screening and combinatorial chemistry, both of which are critical for accelerating drug development processes.

Beyond pharmaceuticals, N-benzyl-2-cyano-3-(2-nitrophenyl)prop-2-enamide has found applications in material science, particularly in the development of organic semiconductors and photovoltaic materials. Its nitrophenyl moiety contributes to its electron-withdrawing properties, which are essential for designing light-harvesting materials used in solar cells. This aligns with the growing global interest in renewable energy solutions, a topic frequently searched by engineers and environmental scientists.

The compound's cyano group also plays a pivotal role in its reactivity, enabling further functionalization for diverse applications. For instance, it can serve as a precursor for heterocyclic compounds, which are widely used in agrochemicals and dyes. This versatility has made N-benzyl-2-cyano-3-(2-nitrophenyl)prop-2-enamide a staple in research laboratories focusing on green chemistry and sustainable synthesis.

In conclusion, N-benzyl-2-cyano-3-(2-nitrophenyl)prop-2-enamide (CAS No. 121217-56-9) is a multifaceted compound with broad applications in both life sciences and material engineering. Its unique structural features and reactivity profile continue to inspire innovation across multiple disciplines, making it a subject of enduring interest in the scientific community.